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Electronic Warfare (EW) is a critical military capability that involves the use of the
electromagnetic spectrum to control the operational environment, attack an adversary, and
protect friendly forces.[1][2] It is broadly categorized into three divisions: Electronic Attack (EA),
which involves using electromagnetic energy to disrupt or destroy enemy capabilities;
Electronic Protection (EP), which focuses on safeguarding friendly forces from enemy EA; and
Electronic Support (ES), which involves detecting, identifying, and locating sources of
electromagnetic energy for threat recognition and targeting.[3]

The Ku band, a segment of the microwave frequency range from 12 to 18 GHz, is a pivotal part
of the modern electromagnetic environment.[4][5] Its characteristics—such as enabling smaller
antennas, supporting high-capacity data links, and its widespread use in satellite
communications and radar systems—make it a focal point for EW operations.[6][7] From
unmanned aerial vehicle (UAV) data links to satellite broadcasting and military fire-control
radars, the Ku band is densely populated with signals that are of immense interest in a
contested environment.[8][9]

At the heart of any system designed to operate within this frequency band for EW purposes is
the RF mixer. A mixer is a nonlinear three-port device that converts a signal from one frequency
to another, a process known as heterodyning.[10][11] This frequency conversion is a
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fundamental requirement for nearly all advanced RF systems, making Ku band mixers
indispensable components in modern EW technology.[11][12]

The Fundamental Role of Frequency Mixers

An RF mixer combines two input signals—the Radio Frequency (RF) signal and a Local
Oscillator (LO) signal—to produce an output signal at a new frequency, called the Intermediate
Frequency (IF).[10] The IF signal contains both the sum and difference of the RF and LO
frequencies (IF = [fRF £ fLO|).[10][13]

» Downconversion: In a receiver, the incoming high-frequency RF signal is mixed with an LO
signal to produce a lower, fixed IF. This allows subsequent amplification, filtering, and
digitization to be performed more effectively and efficiently than at the original RF frequency.
[11]

e Upconversion: In a transmitter, a low-frequency IF signal containing information is mixed with
a high-frequency LO signal to generate a high-frequency RF signal for transmission.[10]

In the context of electronic warfare, this frequency-shifting capability is the cornerstone of
signal intelligence, jamming, and deception.

Core Applications in Electronic Warfare Systems

Ku band mixers are integral to a wide array of EW systems, enabling them to receive, analyze,
and transmit signals in this critical frequency range.

Electronic Support (ES)

ES systems are designed to "listen" to the electromagnetic spectrum to provide situational
awareness and identify threats.

 Signal Intelligence (SIGINT) and Electronic Intelligence (ELINT): In SIGINT/ELINT receivers,
Ku band mixers are the first critical component in the signal chain. They downconvert a wide
range of incoming Ku band signals from sources like satellite communications, data links,
and radar systems.[14] This conversion to a lower IF allows for detailed analysis by digital
signal processing (DSP) systems to classify and geolocate the signal source, providing
critical intelligence.[2]
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o Radar Warning Receivers (RWR): RWRs are defensive systems that detect and identify
radar signals, alerting a platform (like an aircraft) that it is being targeted. When an enemy
fire-control radar operating in the Ku band illuminates the platform, the RWR's Ku band mixer
downconverts this signal for immediate analysis and identification, enabling the deployment
of countermeasures.[15]

Electronic Attack (EA)

EA systems actively transmit energy to disrupt or deceive enemy systems.

e Jamming Systems: To effectively jam an enemy Ku band radar or communication link, a
high-power noise or deceptive signal must be transmitted at the exact same frequency. Ku
band mixers are used in an upconverter configuration within the jamming system to translate
a baseband or IF jamming signal to the target's Ku band operational frequency.[3][14]

o Deception and Spoofing (DRFM): Digital Radio Frequency Memory (DRFM) is a
sophisticated EA technique where an enemy's radar pulse is received, stored digitally,
manipulated, and then re-transmitted.[16] A Ku band mixer first downconverts the incoming
radar pulse. The DRFM system then modifies its timing or frequency characteristics to create
false targets or incorrect velocity information. A second Ku band mixer then upconverts this
modified signal and transmits it back to the enemy radar, causing confusion and breaking the
radar's lock.[16]

Quantitative Data and Technical Specifications

The performance of a Ku band mixer in an EW application is defined by several key
parameters. The suitability of a mixer for a specific role—whether in a sensitive ELINT receiver
or a high-power jammer—depends on these specifications.
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Parameter

Description

Typical Value for
Ku Band EW
Mixers

Importance in
Electronic Warfare

RF/LO Frequency

The range of

frequencies over

Must cover the

operational
RF: 12-18 GHz; LO: )
frequencies of threat

Range which the mixer can 12-18 GHz
systems (radars,
operate. S
communication links).
Determines the
The frequency range bandwidth of the
of the signal that can be
IF Frequency Range DC -6 GHz
downconverted/upcon processed by
verted signal. subsequent
components.

Conversion Loss /

The ratio of the IF
output power to the

RF input power.

Lower conversion loss
in receivers improves

the overall noise
5-10 dB (Loss)

Gain Passive mixers have figure and sensitivity,
loss; active mixers allowing detection of
can have gain.[10] weaker signals.

High isolation
prevents the powerful
The amount of power ] ]
LO signal from leaking
] leakage between ) ] ]

Isolation 25-40dB and interfering with

ports (e.g., LO-to-RF, N ]
the sensitive RF input

RF-to-IF).[10]
or other system
components.
A low noise figure is

A measure of the -

o critical for ES
) ) degradation in the )
Noise Figure (NF) 5-10dB receivers to detect

signal-to-noise ratio

caused by the mixer.

faint signals from

distant threats.

1 dB Compression
Point (P1dB)

The input power level
at which the

+5to +15 dBm A high P1dB is crucial

for EW receivers
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conversion loss
increases by 1 dB. It
indicates the onset of

nonlinearity.

operating in
environments with
strong interfering
signals to avoid

saturation.

Third-Order Intercept
Point (IP3)

A measure of the
mixer's linearity and
ability to handle
multiple signals
without creating

distortion.

+15 to +25 dBm

High IP3 is essential
to prevent strong
friendly or interfering
signals from creating
spurious signals that
could be mistaken for

threats.

Experimental Protocols: Characterizing a Ku Band

Mixer

Verifying the performance of a Ku band mixer for an EW application requires a rigorous and

precise measurement methodology. The following protocol outlines the standard procedure for

characterizing the key parameters.

Objective: To measure the conversion loss, isolation, and linearity (P1dB) of a Ku band mixer.

Equipment:

Power Meter

Methodology:

DC Power Supply (for active mixers)

Device Under Test (DUT): Ku band mixer

e Setup and Calibration:

Vector Network Analyzer (VNA) or two RF Signal Generators and a Spectrum Analyzer

o Connect the test equipment as shown in the experimental setup diagram below.
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o Allow all instruments to warm up for at least 30 minutes for stable operation.

o Perform a full two-port calibration on the VNA or a power calibration on the spectrum
analyzer and cables to the measurement plane of the DUT.

e Conversion Loss Measurement:

o Set Signal Generator 1 (LO) to the center frequency of the LO band (e.g., 14 GHz) at a
specified power level (e.g., +13 dBm).

o Set Signal Generator 2 (RF) to a frequency that will produce the desired IF (e.g., RF =15
GHz for a 1 GHz IF). Set the RF power to a low level where the mixer is known to be
linear (e.g., -10 dBm).

o Measure the output power at the IF port using the Spectrum Analyzer.

o Conversion Loss (dB) = Input RF Power (dBm) - Output IF Power (dBm).

o Sweep the RF frequency across the 12-18 GHz band and record the conversion loss at
each point to characterize its flatness.

¢ Isolation Measurement:

o LO-to-RF Isolation: Turn off the RF signal generator. Measure the power leaking from the
LO port to the RF port using the spectrum analyzer. Isolation (dB) = LO Power at LO Port
(dBm) - Leaked LO Power at RF Port (dBm).

o LO-to-IF Isolation: Measure the power leaking from the LO port to the IF port.

o RF-to-IF Isolation: Turn off the LO signal generator. Measure the power leaking from the
RF port to the IF port.

e 1 dB Compression Point (P1dB) Measurement:

o Set the LO and RF frequencies as in the conversion loss measurement.

o Start with a low RF input power (e.g., -20 dBm).
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o Measure the IF output power and calculate the conversion loss.
o Increase the RF input power in 1 dB steps, recording the IF output power at each step.

o Plot the IF output power vs. the RF input power. The P1dB point is where the measured
output power deviates from the ideal linear response by 1 dB.

Visualizations: Workflows and Logical Diagrams

The following diagrams illustrate the logical role of Ku band mixers in EW systems and their
characterization.
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Caption: Signal processing flow in a typical Electronic Support (ES) receiver.
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Caption: Logical workflow of a DRFM-based deception jamming system.
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Caption: Experimental setup for characterizing Ku band mixer performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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